Cas no 89186-79-8 (Acetyl-13C2 Chloride)

• Product Name: Acetyl-13C2 Chloride
• CAS No: 89186-79-8
• MF: C₂H₃ClO
• MW: 80.4829294681549
• CID: 720945
• PubChem ID: 12214087
• Update Time: 2024-11-26

Acetyl-13C2 Chloride Chemical and Physical Properties

Names and Identifiers

• ACETYL CHLORIDE-13C2
• ACETYL CHLORIDE, [13C2]
• Acetyl-13C2 Chloride
• Acetyl chloride-1,2-13C2
• Acetyl Chloride (1,2-13C2, 99%)
• CID 12214087
• Acetyl chloride-13C2, 99 atom % 13C
• DTXSID50480752
• 89186-79-8

• Inchi： 1S/C2H3ClO/c1-2(3)4/h1H3/i1+1,2+1
• InChI Key： WETWJCDKMRHUPV-ZDOIIHCHSA-N
• SMILES： [13C](=O)(Cl)[13CH3]

Computed Properties

• Exact Mass: 79.9939521g/mol
• Monoisotopic Mass: 79.9939521g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 33
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.130 g/mL at 25 °C
• Melting Point: -112 °C(lit.)
• Boiling Point: 52 °C(lit.)
• Flash Point: 40 °F
• Refractive Index: n20/D 1.389(lit.)
• Solubility: Not determined

Acetyl-13C2 Chloride Security Information

• Hazardous Material transportation number：UN 1717 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-20/21/22-34
• Safety Instruction： 9-16-26-36/37/39-45
• Hazardous Material Identification：
• Explosive Limit：19%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides